Cas no 130912-46-8 ((2E)-4-amino-3-methylbut-2-enoic acid hydrochloride)

• Product Name: (2E)-4-amino-3-methylbut-2-enoic acid hydrochloride
• CAS No: 130912-46-8
• MF: C₅H₁₀ClNO₂
• MW: 151.591400623322
• MDL: MFCD32679054
• CID: 5668134
• PubChem ID: 154577244
• Update Time: 2025-06-27

(2E)-4-amino-3-methylbut-2-enoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2E)-4-amino-3-methylbut-2-enoic acid hydrochloride
• (E)-4-Amino-3-methylbut-2-enoic acid;hydrochloride
• EN300-26860522
• 130912-46-8

• MDL： MFCD32679054
• Inchi： 1S/C5H9NO2.ClH/c1-4(3-6)2-5(7)8;/h2H,3,6H2,1H3,(H,7,8);1H/b4-2+;
• InChI Key： UJPIOTMFYRVKLI-VEELZWTKSA-N
• SMILES： Cl.OC(/C=C(\C)/CN)=O

Computed Properties

• Exact Mass: 151.0400063g/mol
• Monoisotopic Mass: 151.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Additional information on (2E)-4-amino-3-methylbut-2-enoic acid hydrochloride

Chemical Profile of (2E)-4-Amino-3-Methylbut-2-Enoic Acid Hydrochloride (CAS No. 130912-46-8)

The compound (2E)-4-Amino-3-Methylbut-2-Enoic Acid Hydrochloride, identified by the CAS registry number 130912-46-8, is a significant organic compound with diverse applications in the fields of biochemistry and pharmacology. This compound is characterized by its unique structure, which includes an amino group attached to a substituted enoic acid moiety. The presence of the hydrochloride salt suggests that this compound is often used in its protonated form, which can influence its solubility and reactivity in various chemical environments.

Recent advancements in chemical synthesis have enabled researchers to explore the potential of (2E)-4-Amino-3-Methylbut-2-Enoic Acid Hydrochloride in drug development. Studies have shown that this compound exhibits promising bioactivity, particularly in modulating enzyme activity and interacting with cellular receptors. Its structural features, including the conjugated double bond and amino group, contribute to its ability to participate in hydrogen bonding and other non-covalent interactions, which are critical for its biological functions.

The synthesis of CAS No. 130912-46-8 involves a multi-step process that typically begins with the preparation of the corresponding carboxylic acid intermediate. This intermediate undergoes a series of transformations, including amine substitution and acid chloride formation, to yield the final hydrochloride salt. The optimization of these steps has been a focus of recent research, with efforts directed toward improving yield and purity while minimizing environmental impact.

In terms of physical properties, (2E)-4-Amino-3-Methylbut-2-Enoic Acid Hydrochloride is known for its high solubility in polar solvents, which makes it suitable for use in aqueous-based reactions and formulations. Its melting point and boiling point are also critical parameters that influence its handling and storage conditions. Recent studies have employed advanced spectroscopic techniques to characterize these properties more accurately, providing valuable insights into its thermodynamic behavior.

The biological activity of this compound has been extensively studied, particularly in relation to its potential as a therapeutic agent. Research indicates that it may play a role in regulating metabolic pathways and exerting antioxidant effects. These findings have sparked interest in exploring its applications in the treatment of oxidative stress-related disorders, such as neurodegenerative diseases and cardiovascular conditions.

Moreover, the compound's ability to act as a precursor for other bioactive molecules has been highlighted in recent publications. For instance, it has been proposed as a building block for synthesizing more complex peptides and natural product analogs. This versatility underscores its importance in both academic research and industrial settings.

In conclusion, (2E)-4-Amino-3-Methylbut-2-Enoic Acid Hydrochloride (CAS No. 130912-46-) is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure, coupled with its favorable physical and biological properties, positions it as a valuable tool in modern chemistry and pharmacology.